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Compound of Interest

Compound Name: 2,5,6-Trichloronicotinic acid

Cat. No.: B182769 Get Quote

An In-Depth Technical Guide to the Chemical Properties of 2,5,6-Trichloronicotinic Acid

Introduction
2,5,6-Trichloronicotinic acid (CAS No. 54718-39-7) is a chlorinated pyridine derivative that

serves as a valuable research chemical and a key intermediate in the synthesis of more

complex molecules.[1] Its trifunctional nature, featuring a carboxylic acid group and multiple

chlorine substituents on a pyridine ring, makes it a versatile building block, particularly in the

agrochemical and pharmaceutical industries.[2] This guide provides a comprehensive overview

of its chemical properties, synthesis, reactivity, and safe handling protocols, tailored for

researchers and professionals in chemical and drug development.

Physicochemical and Spectroscopic Properties
The fundamental properties of 2,5,6-Trichloronicotinic acid are summarized below. These

characteristics are critical for its application in synthetic chemistry, dictating solubility, reaction

conditions, and methods of purification and analysis.

Molecular Structure
The structure of 2,5,6-Trichloronicotinic acid features a pyridine ring substituted with chlorine

atoms at positions 2, 5, and 6, and a carboxylic acid group at position 3.

Caption: Chemical structure of 2,5,6-Trichloronicotinic acid.
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Data Summary
All quantitative data available from public sources are summarized in the table below for easy

reference and comparison.

Property Value Source(s)

IUPAC Name
2,5,6-trichloropyridine-3-

carboxylic acid
[1]

CAS Number 54718-39-7 [1]

Molecular Formula C₆H₂Cl₃NO₂ [1]

Molecular Weight 226.44 g/mol [1][2]

Melting Point 176 - 178 °C (decomposes) [3]

Boiling Point 359.1 °C at 760 mmHg [2]

Canonical SMILES
C1=C(C(=NC(=C1Cl)Cl)Cl)C(=

O)O
[1]

InChI Key

InChI=1S/C6H2Cl3NO2/c7-3-

1-

4(8)6(10)5(9)2(3)11(12)13/h1H

,(H,12,13)

[1]

Appearance
Off-white to yellow crystalline

powder
[4]

Note on Data Integrity: While a boiling point is reported, the compound decomposes upon

melting, suggesting that distillation would occur under high vacuum and with significant

decomposition.[3] Detailed experimental spectroscopic data (NMR, IR, MS) are not widely

available in public databases and should be acquired experimentally for comprehensive

characterization.

Synthesis and Manufacturing
The synthesis of 2,5,6-Trichloronicotinic acid typically involves the hydrolysis of a suitable

precursor. One documented method is the acid-catalyzed hydrolysis of 2,5,6-trichloro-3-
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trichloromethyl pyridine. This approach leverages the stability of the chlorinated pyridine ring

under strongly acidic conditions while converting the trichloromethyl group into a carboxylic

acid.

Synthetic Workflow: Hydrolysis of 2,5,6-Trichloro-3-
trichloromethyl pyridine

Start: 2,5,6-Trichloro-3-
trichloromethyl pyridine

Step 1: Acid Hydrolysis

Substrate

Reagents:
Concentrated Sulfuric Acid (H₂SO₄)

or Phosphoric Acid (H₃PO₄)

Conditions:
Temp: 80-130°C

Time: 0.5-30 hours

Step 2: Aqueous Workup
(Quench in Ice Water)

Reaction Mixture

Step 3: Isolation
(Filtration & Washing)

Precipitated Solid

Final Product:
2,5,6-Trichloronicotinic acid

Purified Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,5,6-Trichloronicotinic acid.
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Experimental Protocol: Acid-Catalyzed Hydrolysis
This protocol is based on the methodology described for the synthesis of chlorinated nicotinic

acids.[5]

Objective: To synthesize 2,5,6-Trichloronicotinic acid via hydrolysis of 2,5,6-trichloro-3-

trichloromethyl pyridine.

Materials:

2,5,6-trichloro-3-trichloromethyl pyridine (1 mol equivalent)

Concentrated Sulfuric Acid (98%, 2-30 mol equivalents) or Phosphoric Acid (85%, 2-30 mol

equivalents)

Ice water

Deionized water

Procedure:

Reaction Setup: Charge a glass-lined reactor equipped with an overhead stirrer,

thermocouple, and reflux condenser with concentrated sulfuric acid (or phosphoric acid).

Substrate Addition: Slowly add 2,5,6-trichloro-3-trichloromethyl pyridine to the acid with

continuous stirring. The addition may be exothermic; maintain the temperature below 50°C

using an ice bath if necessary.

Heating: Once the addition is complete, heat the reaction mixture to a temperature between

80°C and 130°C.[5]

Causality Note: This temperature range is critical to ensure the hydrolysis of the -CCl₃

group proceeds at a reasonable rate without significant degradation of the pyridine ring.

The exact temperature and acid concentration are interdependent variables that must be

optimized for yield and purity.[5]

Reaction Monitoring: Maintain the reaction at temperature for 0.5 to 30 hours.[5] The reaction

progress can be monitored by taking aliquots, quenching them, and analyzing via HPLC or
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TLC to check for the disappearance of the starting material.

Workup and Isolation: After the reaction is complete, cool the mixture to room temperature.

Carefully and slowly pour the reaction mixture into a larger vessel containing ice water.

Causality Note: This step serves two purposes: it quenches the reaction and precipitates

the organic acid product, which has low solubility in the cold, highly acidic aqueous

medium.

Filtration: The precipitated solid is collected by vacuum filtration.

Washing and Drying: Wash the filter cake thoroughly with cold deionized water until the

filtrate is neutral to pH paper. This removes residual acid. Dry the purified product under a

vacuum at 50-60°C to a constant weight.

Reactivity and Chemical Behavior
The reactivity of 2,5,6-Trichloronicotinic acid is governed by its two primary functional

groups: the carboxylic acid and the chloro-substituents on the electron-deficient pyridine ring.

Carboxylic Acid Group: The -COOH group undergoes typical reactions such as esterification,

conversion to acid chlorides (e.g., with thionyl chloride), and amidation. These

transformations are fundamental to its use as a synthetic intermediate.

Chloro Substituents: The chlorine atoms on the pyridine ring are susceptible to nucleophilic

aromatic substitution (SₙAr). The reactivity of these positions is influenced by the electron-

withdrawing nature of the nitrogen atom and the other ring substituents. This allows for the

introduction of various nucleophiles (e.g., amines, alkoxides), providing a pathway to a

diverse range of derivatives. Such derivatives are important in the synthesis of

pharmaceuticals and agrochemicals.[6][7]

Safety, Handling, and Storage
Proper handling of 2,5,6-Trichloronicotinic acid is essential due to its hazardous properties.

The following information is synthesized from available Safety Data Sheets (SDS).

Hazard Identification and Precautionary Measures
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The compound is classified with several hazards, requiring specific precautions.

Hazard Class GHS Statement
Precautionary Codes
(Prevention)

Skin Irritation (Category 2) H315: Causes skin irritation P264, P280

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation
P280

STOT - Single Exposure

(Category 3)

H335: May cause respiratory

irritation
P261, P271

Source: Sigma-Aldrich Safety Data Sheet.[3]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.[3][8]

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[3][8]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[3]

Change contaminated clothing immediately.[3]

Respiratory Protection: If dust is generated, use a NIOSH-approved particulate respirator.

Hygiene: Wash hands and face thoroughly after handling.[3]

First Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.[3]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of soap

and water.[3]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[3]

Ingestion: Immediately make the victim drink water (two glasses at most). Consult a

physician.[3]

Storage Requirements
Conditions: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.[8][9] Some suppliers recommend refrigeration (2-8°C).[10]

Incompatibilities: Keep away from strong oxidizing agents and bases.[11]

Security: Store in a locked-up area.[3][9]

Conclusion
2,5,6-Trichloronicotinic acid is a specialized chemical intermediate with a well-defined set of

properties. Its synthesis via hydrolysis of a chlorinated precursor is a robust method, and its

reactivity offers multiple handles for further chemical modification. Understanding its

physicochemical properties, synthetic pathways, and, critically, its safety and handling

requirements is paramount for its effective and safe utilization in research and development

settings. Experimental validation of spectroscopic data and reaction optimization remain key

responsibilities of the end-user.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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